Cas no 26887-10-5 (Benzeneacetonitrile, a-(1-methylbutyl)-)

• Product Name: Benzeneacetonitrile, a-(1-methylbutyl)-
• CAS No: 26887-10-5
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 289289
• PubChem ID: 296046
• Update Time: 2025-04-19

Benzeneacetonitrile, a-(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(1-methylbutyl)-
• 3-methyl-2-phenylhexanenitrile
• DTXSID00304454
• NSC-165826
• NSC165826
• SCHEMBL15278730
• 26887-10-5
• AKOS024323172

• Inchi： 1S/C13H17N/c1-3-7-11(2)13(10-14)12-8-5-4-6-9-12/h4-6,8-9,11,13H,3,7H2,1-2H3
• InChI Key： ZRGXBDHLUXOPLP-UHFFFAOYSA-N
• SMILES： N#CC(C1C=CC=CC=1)C(C)CCC

Computed Properties

• Exact Mass: 187.13621
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79